potassium hydroxyoctaoxodizincatedichromate(1-) potassium hydroxyoctaoxodizincatedichromate(1-) Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate.
Brand Name: Vulcanchem
CAS No.: 11103-86-9
VCID: VC0078277
InChI: InChI=1S/2Cr.K.H2O.8O.2Zn/h;;;1H2;;;;;;;;;;/q;;+1;;;;;;4*-1;2*+2/p-1
SMILES: [OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2]
Molecular Formula: Cr2HO9Zn2K
Cr2HKO9Zn2
Molecular Weight: 418.9 g/mol

potassium hydroxyoctaoxodizincatedichromate(1-)

CAS No.: 11103-86-9

Main Products

VCID: VC0078277

Molecular Formula: Cr2HO9Zn2K
Cr2HKO9Zn2

Molecular Weight: 418.9 g/mol

potassium hydroxyoctaoxodizincatedichromate(1-) - 11103-86-9

CAS No. 11103-86-9
Product Name potassium hydroxyoctaoxodizincatedichromate(1-)
Molecular Formula Cr2HO9Zn2K
Cr2HKO9Zn2
Molecular Weight 418.9 g/mol
IUPAC Name potassium;dizinc;dioxido(dioxo)chromium;hydroxide
Standard InChI InChI=1S/2Cr.K.H2O.8O.2Zn/h;;;1H2;;;;;;;;;;/q;;+1;;;;;;4*-1;2*+2/p-1
Standard InChIKey GQKCRUJOPUHISR-UHFFFAOYSA-M
SMILES [OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2]
Canonical SMILES [OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2]
Colorform Yellow powder
Green-to-yellow powde
Density 3.40 to 3.60 (USCG, 1999)
3.5 g/cu cm
3.5 g/cm³
Melting Point Decomposes at about 500 °C
No melting point; decomposes at 500 °C
Physical Description Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate.
DryPowder
GREEN-TO-YELLOW POWDER.
Description Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
In water at 20 °C, 0.5 g/L at pH 6, 1.5 g/L at pH 9
Sparingly soluble in water
Very soluble in acids and ammonia salts. Slightly soluble in alkalines.
Solubility in water, g/l at 20 °C: 0.5 - 1.5
PubChem Compound 25466
Last Modified Nov 11 2021
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